3-Chloro-2-[(3-nitro-2-pyridinyl)sulfanyl]-5-(trifluoromethyl)pyridine

• IUPAC Name: 3-chloro-2-(3-nitropyridin-2-yl)sulfanyl-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C11H5ClF3N3O2S/c12-7-4-6(11(13,14)15)5-17-9(7)21-10-8(18(19)20)2-1-3-16-10/h1-5H
• InChI Key: JTRJCCAIPOWZQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)SC2=C(C=C(C=N2)C(F)(F)F)Cl)[N+](=O)[O-]
• Molecular Formula: C11H5ClF3N3O2S
• Molecular Weight: 335.69 g/mol

Description

“3-Chloro-2-[(3-nitro-2-pyridinyl)sulfanyl]-5-(trifluoromethyl)pyridine” is a chemical compound that falls under the category of trifluoromethylpyridines (TFMPs). TFMPs and their derivatives are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of “3-Chloro-2-[(3-nitro-2-pyridinyl)sulfanyl]-5-(trifluoromethyl)pyridine” is characterized by the presence of a fluorine atom and a pyridine in its structure.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of TFMP derivatives often involve direct chlorination and fluorination of 3-picoline, followed by aromatic nuclear chlorination of the pyridine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-Chloro-2-[(3-nitro-2-pyridinyl)sulfanyl]-5-(trifluoromethyl)pyridine” are largely influenced by the presence of the fluorine atom and the pyridine moiety in its structure.

Scientific Research Applications

Agrochemical Applications

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Pharmaceutical Applications

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Veterinary Applications

. This indicates the compound’s potential in veterinary medicine.

Synthesis of Fluorinated Organic Compounds

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Development of Pesticides

. . This highlights the importance of trifluoromethylpyridines in the development of effective pesticides.

Drug Synthesis

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Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

The development of fluorinated organic chemicals is becoming an increasingly important research topic. It is expected that many novel applications of TFMP will be discovered in the future.